Cas no 2228476-27-3 (4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine)

4-(2-Methanesulfonylphenyl)methyl-4-methoxypiperidine is a specialized piperidine derivative featuring a methanesulfonylphenyl substituent and a methoxy group at the 4-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which may serve as a key intermediate in the synthesis of bioactive molecules. The methanesulfonyl group enhances electrophilic reactivity, while the methoxy moiety contributes to solubility and metabolic stability. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of central nervous system (CNS) agents or enzyme modulators. The compound's purity and stability under standard conditions further support its utility in synthetic workflows.
4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine structure
2228476-27-3 structure
Product Name:4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine
CAS No:2228476-27-3
MF:C14H21NO3S
MW:283.386442899704
CID:6128710
PubChem ID:165673526
Update Time:2025-06-07

4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine
    • EN300-2003623
    • 4-[(2-methanesulfonylphenyl)methyl]-4-methoxypiperidine
    • 2228476-27-3
    • Inchi: 1S/C14H21NO3S/c1-18-14(7-9-15-10-8-14)11-12-5-3-4-6-13(12)19(2,16)17/h3-6,15H,7-11H2,1-2H3
    • InChI Key: QWCSROMCUWGOFP-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=CC=1CC1(CCNCC1)OC)(=O)=O

Computed Properties

  • Exact Mass: 283.12421471g/mol
  • Monoisotopic Mass: 283.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.8Ų

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Additional information on 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine

Research Brief on 4-(2-Methanesulfonylphenyl)methyl-4-methoxypiperidine (CAS: 2228476-27-3)

In recent years, the compound 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine (CAS: 2228476-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The structural complexity of 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine makes it a compelling candidate for drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound. These efforts have been documented in several high-impact journals, underscoring the compound's relevance in modern medicinal chemistry.

Pharmacological investigations have revealed that 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro studies suggest its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. These findings are supported by molecular docking simulations, which indicate strong binding affinities to target proteins. Such insights pave the way for further exploration of its therapeutic mechanisms.

In addition to its biochemical properties, the compound's pharmacokinetic profile has been a subject of recent research. Studies have demonstrated favorable absorption and distribution characteristics, making it a viable candidate for oral administration. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of active investigation. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce off-target effects.

The clinical potential of 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine is further supported by its safety profile in preclinical models. Toxicity studies have reported minimal adverse effects at therapeutic doses, although long-term safety data are still under evaluation. These results have spurred interest in advancing the compound to early-phase clinical trials, particularly for conditions with limited treatment options.

In conclusion, 4-(2-methanesulfonylphenyl)methyl-4-methoxypiperidine (CAS: 2228476-27-3) represents a promising avenue for drug discovery and development. Its multifaceted pharmacological properties, combined with ongoing advancements in synthetic and analytical methodologies, position it as a compound of significant interest. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and translating preclinical findings into clinical benefits. The continued exploration of this molecule holds the potential to address unmet medical needs and contribute to the advancement of chemical biology and pharmaceutical sciences.

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